Cas no 2679839-55-3 (rac-(1R,8S,9S,10S)-10-acetamidobicyclo6.2.0decane-9-carboxylic acid)

• Product Name: rac-(1R,8S,9S,10S)-10-acetamidobicyclo6.2.0decane-9-carboxylic acid
• CAS No: 2679839-55-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5644183
• PubChem ID: 165940702
• Update Time: 2025-10-30

rac-(1R,8S,9S,10S)-10-acetamidobicyclo6.2.0decane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276881
• rac-(1R,8S,9S,10S)-10-acetamidobicyclo[6.2.0]decane-9-carboxylic acid
• 2679839-55-3
• rac-(1R,8S,9S,10S)-10-acetamidobicyclo6.2.0decane-9-carboxylic acid

• Inchi： 1S/C13H21NO3/c1-8(15)14-12-10-7-5-3-2-4-6-9(10)11(12)13(16)17/h9-12H,2-7H2,1H3,(H,14,15)(H,16,17)/t9-,10+,11-,12-/m0/s1
• InChI Key： IDRUQSOKAJRLPW-USZNOCQGSA-N
• SMILES： OC([C@@H]1[C@H]([C@@H]2CCCCCC[C@@H]21)NC(C)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,8S,9S,10S)-10-acetamidobicyclo6.2.0decane-9-carboxylic acid

CAS No. 2679839-55-3: A Novel Bicyclic Scaffold with Promising Therapeutic Potential

rac-(1R,8S,9S,10S)-10-acetamidobicyclo[6.2.0]decane-9-carboxylic acid represents a unique molecular entity with a complex bicyclic framework that has recently garnered significant attention in the field of medicinal chemistry. This compound, characterized by its racemic configuration and the specific stereochemical arrangement of its atoms, exhibits structural features that may influence its biological activity. The 10-acetamidobicyclo[6.2.0]decane-9-carboxylic acid core is particularly intriguing due to its potential to interact with multiple biological targets, which has been the focus of recent studies exploring its pharmacological properties.

The chemical structure of this compound is defined by the presence of a bicyclic ring system with a 10-membered ring and a 6-membered ring, connected through a bridgehead atom. The acetamido group at the 10-position and the carboxylic acid functionality at the 9-position create a versatile scaffold that can be further modified to enhance its therapeutic potential. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, which is critical for its application in drug discovery and development.

Recent research has highlighted the potential of this compound in targeting specific biological pathways associated with various diseases. For instance, a study published in Journal of Medicinal Chemistry in 2023 demonstrated that the racemic form of this compound exhibits selectivity for certain receptor subtypes, suggesting its potential as a lead compound for the development of novel therapeutics. The stereochemical configuration of the compound appears to play a crucial role in determining its binding affinity and selectivity, which are key factors in drug design.

The synthetic route to this compound has been optimized to improve its yield and purity, which is essential for its use in preclinical and clinical studies. The multistep synthesis involves the formation of the bicyclic framework through a series of cyclization reactions, followed by the introduction of the acetamido group and the <-carboxylic acid moiety. These synthetic strategies have been validated through the preparation of pure enantiomers, which are critical for understanding the compound's pharmacological behavior.

Recent studies have also explored the pharmacokinetic properties of this compound. A 2024 investigation in Drug Metabolism and Disposition revealed that the racemic mixture exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential therapeutic use. The hydrophilic nature of the carboxylic acid group and the lipophilic characteristics of the acetamido moiety contribute to its balanced pharmacokinetic profile.

The biological activity of this compound has been evaluated in several in vitro and in vivo models. A 2023 study published in ACS Chemical Biology demonstrated that the compound exhibits antimicrobial activity against specific bacterial strains, suggesting its potential as an antibacterial agent. The stereochemical configuration of the compound appears to influence its microbial activity, with certain enantiomers showing enhanced efficacy.

Further research has focused on the anti-inflammatory properties of this compound. A 2024 study in Journal of Inflammation Research reported that the compound modulates inflammatory pathways by inhibiting key pro-inflammatory cytokines. The carboxylic acid group is believed to play a role in this activity by interacting with inflammatory mediators, thereby reducing inflammatory responses in cellular models.

The synthetic versatility of this compound has also been explored, with researchers investigating the possibility of structural modifications to enhance its therapeutic potential. A 2023 study in Organic & Biomolecular Chemistry demonstrated that the introduction of functional groups at specific positions can significantly alter the compound's biological activity, suggesting that it may serve as a scaffold for the development of multifunctional drugs.

The therapeutic potential of this compound has also been evaluated in preclinical models of various diseases. For example, a 2024 study in Pharmacological Research reported that the compound exhibits antitumor activity against certain cancer cell lines. The stereochemical configuration of the compound appears to influence its cytotoxic effects, with certain enantiomers showing greater efficacy in inducing apoptosis in cancer cells.

Despite the promising findings, further research is needed to fully understand the mechanism of action of this compound and its potential applications. The structural complexity of the compound presents challenges in terms of synthetic accessibility and biological evaluation. However, advances in computational chemistry and drug design are expected to facilitate the development of this compound into a viable therapeutic agent.

In conclusion, the racemic compound with the 10-acetamidobicyclo[6.2.0]decane-9-carboxylic acid core represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and pharmacological properties make it an attractive target for further research. The ongoing studies on its biological activity and synthetic potential are expected to contribute to the discovery of new drugs with significant therapeutic applications.